Cas no 72984-27-1 (Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylethyl]-)

Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylethyl]- structure
72984-27-1 structure
Product Name:Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylethyl]-
CAS No:72984-27-1
MF:C15H17NO2S
MW:275.36598277092
CID:1758914
PubChem ID:704454
Update Time:2025-04-21

Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-methyl-N-[(1R)-1-phenylethyl]-
    • 4-methyl-N-[(1R)-1-phenylethyl]benzenesulfonamide
    • DJM-04_123D
    • ZINC00088332
    • 72984-27-1
    • JHICC02005
    • JHICC02057
    • DTXSID30351597
    • Inchi: 1S/C15H17NO2S/c1-12-8-10-15(11-9-12)19(17,18)16-13(2)14-6-4-3-5-7-14/h3-11,13,16H,1-2H3/t13-/m1/s1
    • InChI Key: LNYSGUPQTHXQMJ-CYBMUJFWSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 275.09811
  • Monoisotopic Mass: 275.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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